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Compound of Interest

Compound Name: GS967

Cat. No.: B612228 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of investigational compounds like GS967 are paramount for ensuring

laboratory safety and environmental protection. While specific institutional and regulatory

guidelines must always take precedence, this guide provides a framework for the safe disposal

of GS967, a potent sodium channel blocker.

Core Principles of Chemical Waste Management
The disposal of any chemical, including GS967, should adhere to the foundational principles of

waste management. These include keeping the chemical in its original container, avoiding

mixing it with other waste, and treating uncleaned containers as the product itself.[1] National

and local regulations are the ultimate authority in determining the precise disposal methods.[1]

GS967 Disposal Protocol
Given that GS967 is a solid compound, any waste generated should be managed as solid

chemical waste. This includes any contaminated personal protective equipment (PPE) such as

gloves and lab coats, as well as any lab supplies like weighing paper or contaminated vials.

Step-by-Step Disposal Procedure:

Segregation: All solid waste contaminated with GS967 should be collected in a designated,

properly labeled hazardous waste container. This container should be clearly marked with

the chemical name "GS967" and the appropriate hazard symbols.
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Containerization: Use a container that is compatible with the chemical and can be securely

sealed. Ensure the container is in good condition and free from leaks or damage.

Labeling: The waste container label should include the following information:

"Hazardous Waste"

The full chemical name: 6-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)-[1][2]

[3]triazolo[4,3-a]pyridine (GS967)

Accumulation start date

Associated hazards (e.g., "Toxic," "Handle with Care")

Storage: Store the sealed waste container in a designated satellite accumulation area or

central hazardous waste storage facility, as per your institution's policy. This area should be

secure, well-ventilated, and away from incompatible materials.

Documentation: Maintain a log of the waste generated, including the quantity and date of

disposal.

Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste. Do not attempt to dispose of

chemical waste through standard trash or sewer systems.

Chemical and Physical Properties of GS967
Understanding the properties of GS967 is crucial for its safe handling and disposal.

Property Value

Molecular Formula C₁₄H₇F₆N₃O

Molecular Weight 347.22 g/mol

Appearance Solid

Solubility
Insoluble in water; Soluble in DMSO and

Ethanol
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This data is compiled from publicly available chemical supplier information.

Logical Workflow for GS967 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GS967.

Waste Generation

Waste Assessment & Segregation

Containerization & Labeling Storage & Final Disposal

GS967 Waste Generated Is the waste contaminated with GS967?

Segregate as Solid Chemical Waste
Yes (Solid)

Segregate as Liquid Chemical Waste

Yes (Liquid)
Place in a labeled, sealed, compatible container Label with 'Hazardous Waste', Chemical Name, Date, and Hazards Store in designated hazardous waste area Contact EHS for disposal Proper Disposal by Certified Vendor

Click to download full resolution via product page

GS967 Disposal Workflow Diagram

This procedural guidance is intended to supplement, not replace, the specific protocols and

regulations established by your institution and local authorities. Always consult with your

Environmental Health and Safety department for definitive guidance on chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612228#gs967-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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